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Compound of Interest

Compound Name: 2-Bromo-6-iodopyridine

Cat. No.: B1338975 Get Quote

Application Notes and Protocols for 2-Bromo-6-
iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety information, handling guidelines, and detailed

experimental protocols for the versatile bifunctional reagent, 2-Bromo-6-iodopyridine. Its

unique structure, featuring two different halogen atoms on the pyridine ring, allows for

regioselective functionalization, making it a valuable building block in the synthesis of complex

molecules for the pharmaceutical and materials science industries.

Safety Precautions and Handling Guidelines
2-Bromo-6-iodopyridine is a hazardous chemical that must be handled with appropriate

safety precautions in a laboratory setting. The following information is a summary of its known

hazards and recommended handling procedures.

1.1 GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for 2-Bromo-6-iodopyridine and related bromopyridines.
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[1]

Acute Toxicity, Inhalation H332: Harmful if inhaled.[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation.[1]

1.2 Personal Protective Equipment (PPE)

When handling 2-Bromo-6-iodopyridine, the following personal protective equipment should

be worn:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles conforming

to EN166 or NIOSH standards.[2]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile or neoprene) that have

been inspected prior to use. Use proper glove removal technique to avoid skin contact.[2][3]

Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood.[3] If dust or aerosols are generated, a NIOSH/MSHA or European Standard EN 149

approved respirator may be required.

1.3 Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash

hands thoroughly after handling.[2] Keep away from heat, sparks, and open flames.[4]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5] Store

under an inert atmosphere (e.g., nitrogen or argon).[6] The compound is light and air

sensitive.[7]

1.4 First Aid Measures
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

center or doctor.[4]

In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. Seek medical attention.[2][7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get medical advice/attention.[4]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

1.5 Spill and Disposal Procedures

Spill: In case of a spill, evacuate the area. Wear appropriate PPE. Avoid dust formation.

Sweep up the material and place it in a suitable, closed container for disposal. Do not let the

product enter drains.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Bromo-6-
iodopyridine.

Property Value Reference

CAS Number 234111-08-1 [1][7]

Molecular Formula C₅H₃BrIN [1][8]

Molecular Weight 283.89 g/mol [1][8]

Appearance
White to orange to green

powder/crystal
[8]

Melting Point 139-144 °C [6][8]

Purity ≥ 97% [9]
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Application Notes: Regioselective Cross-Coupling
Reactions
2-Bromo-6-iodopyridine is an excellent substrate for sequential cross-coupling reactions due

to the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. In

palladium-catalyzed reactions, the C-I bond is significantly more reactive towards oxidative

addition than the C-Br bond. This allows for selective functionalization at the 6-position (iodine)

under milder conditions, while leaving the 2-position (bromine) available for subsequent

transformations.

This regioselectivity is a powerful tool in the synthesis of 2,6-disubstituted pyridines, which are

common motifs in pharmaceuticals and functional materials. By carefully choosing the reaction

conditions, a variety of substituents can be introduced in a controlled manner.
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Regioselective Functionalization Strategy

2-Bromo-6-iodopyridine
First Cross-Coupling

(e.g., Suzuki, Sonogashira)
Milder Conditions

Reacts at C-I bond
2-Bromo-6-substituted Pyridine

Second Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig)

More Forcing Conditions

Reacts at C-Br bond
2,6-Disubstituted Pyridine
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Start

Add 2-Bromo-6-iodopyridine,
Arylboronic acid, Base,

Pd Catalyst to Schlenk Flask

Evacuate and Backfill
with Argon (3x)

Add Degassed Solvent
(e.g., Dioxane/H2O)

Heat to 80-100 °C
with Stirring

Monitor by TLC/LC-MS

Aqueous Workup:
Dilute, Extract, Wash, Dry

Reaction Complete

Column Chromatography

2-Bromo-6-arylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

